Cas no 1350543-95-1 (3-methylpyridazine-5-boronic acid,pinacol ester)

• Product Name: 3-methylpyridazine-5-boronic acid,pinacol ester
• CAS No: 1350543-95-1
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• MDL: MFCD18311901
• CID: 2086276
• PubChem ID: 53217310
• Update Time: 2025-10-29

3-methylpyridazine-5-boronic acid,pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridazine
• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Pyridazine
• 3-methylpyridazine-5-boronic acid,pinacol ester
• 3-Methyl-pyridazine-5-boronic acid pinacol ester
• 3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN
• SCHEMBL14833959
• 6-Methylpyridazine-4-boronic Acid Pinacol Ester
• 1350543-95-1
• CS-0029755
• 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan95%
• 3-Methylpyridazine-5-boronic acid pinacol ester
• MFCD18311901
• DA-23345
• 3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridazine
• MQWXDVWVTXQWQR-UHFFFAOYSA-N
• SY348625
• BS-26540
• 3-Methylpyridazine-5-boronic acid, pinacol ester
• AT11875
• 811-972-8

• MDL： MFCD18311901
• Inchi： 1S/C11H17BN2O2/c1-8-6-9(7-13-14-8)12-15-10(2,3)11(4,5)16-12/h6-7H,1-5H3
• InChI Key： MQWXDVWVTXQWQR-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=NC(C)=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.1383080g/mol
• Monoisotopic Mass: 220.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-methylpyridazine-5-boronic acid,pinacol ester

Comprehensive Overview of 3-Methylpyridazine-5-boronic Acid, Pinacol Ester (CAS No. 1350543-95-1)

3-Methylpyridazine-5-boronic acid, pinacol ester (CAS No. 1350543-95-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridazine family, a nitrogen-containing heterocycle known for its unique electronic properties and reactivity. The pinacol ester moiety enhances its stability, making it a preferred choice for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for boronic acid pinacol esters has surged due to their critical role in drug discovery and bioconjugation. Researchers are particularly interested in 3-methylpyridazine-5-boronic acid, pinacol ester for its potential applications in designing kinase inhibitors and PET radiotracers. Its ability to form stable covalent bonds with biomolecules aligns with the growing trend of targeted therapy and precision medicine.

The compound's CAS number 1350543-95-1 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in high-throughput screening and medicinal chemistry. A key advantage of this boronate ester is its compatibility with aqueous conditions, enabling reactions in biologically relevant environments. This property is pivotal for developing proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics.

From a synthetic perspective, 3-methylpyridazine-5-boronic acid, pinacol ester exhibits excellent functional group tolerance, allowing chemists to incorporate it into complex molecular architectures. Its pyridazine core contributes to π-stacking interactions, which are exploited in designing organic electronic materials and fluorescent probes. Industry reports highlight its use in OLED manufacturing, where nitrogen heterocycles improve device efficiency.

Environmental considerations are also driving innovation around this compound. The pinacol protecting group minimizes boronic acid decomposition, reducing waste in green chemistry applications. Regulatory agencies emphasize sustainable synthesis, making CAS 1350543-95-1 a model for atom-economical transformations. Recent patents describe its utility in catalytic C-H activation, a technique revolutionizing industrial-scale production.

Analytical characterization of 3-methylpyridazine-5-boronic acid, pinacol ester typically involves NMR spectroscopy (particularly ¹¹B and ¹³C) and mass spectrometry. The compound's crystalline structure has been resolved via X-ray diffraction, confirming the sp²-hybridized boron center. These structural insights guide computational chemists in molecular docking studies for drug design pipelines.

Market analysts project steady growth for boronic ester reagents, with 3-methylpyridazine derivatives capturing significant interest. The rise of fragment-based drug discovery and DNA-encoded libraries further amplifies demand. As AI-driven retrosynthesis tools gain traction, compounds like CAS 1350543-95-1 are prioritized in automated reaction prediction algorithms due to their reliable reactivity patterns.

In summary, 3-methylpyridazine-5-boronic acid, pinacol ester represents a multifaceted building block bridging academic research and industrial applications. Its synergy with cutting-edge technologies like flow chemistry and machine learning-assisted optimization positions it as a staple in twenty-first-century chemical innovation.